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Compound of Interest

Compound Name:
1,1-Difluoro-1-phenylpropan-2-

amine

CAS No.: 39038-72-7

Cat. No.: B1252209

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of Fluorine in
Amphetamine Analogs
The introduction of fluorine into pharmacologically active molecules is a well-established

strategy in medicinal chemistry to modulate their metabolic stability, potency, and receptor

selectivity.[1][2] The amphetamine scaffold, a cornerstone of central nervous system (CNS)

stimulants, has been a frequent subject of such fluorination to explore the resulting

pharmacological nuances.[3] This guide focuses on a specific, less-documented analog:

beta,beta-difluoroamphetamine. This compound is characterized by the presence of a geminal

difluoro group at the beta position of the amphetamine backbone. While direct research on

beta,beta-difluoroamphetamine is limited, this guide will provide a comprehensive technical

overview by integrating established synthetic methodologies for gem-difluoro compounds and

extrapolating potential pharmacological properties from closely related fluorinated

amphetamines.
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Chemical Identifiers and Properties
Due to its likely status as a novel research compound, a specific CAS Registry Number for

beta,beta-difluoroamphetamine is not readily available in public databases. However, its

chemical identity can be unequivocally established through systematic nomenclature and

structural representations.

Identifier Value

Systematic Name 1-phenyl-2,2-difluoropropan-1-amine

Molecular Formula C(9)H({11})F(_2)N

Molecular Weight 171.19 g/mol

Canonical SMILES C1=CC=C(C=C1)C(C(F)(F)N)C

InChI Key (Not available)

Note: The molecular weight is calculated based on the molecular formula.

Predicted Physicochemical Properties
The introduction of the gem-difluoro group is expected to significantly influence the

physicochemical properties compared to the parent amphetamine molecule.
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Property
Predicted Effect of
Difluorination

Rationale

Lipophilicity (LogP) Increased

The C-F bond is more lipophilic

than the C-H bond, which can

enhance membrane

permeability.[1]

pKa of the Amine Decreased

The strong electron-

withdrawing effect of the two

fluorine atoms will lower the

basicity of the amine group.

Metabolic Stability Increased

The C-F bond is significantly

stronger than the C-H bond,

making the beta-position more

resistant to oxidative

metabolism by cytochrome

P450 enzymes.[2]

Conformation Altered

The gem-difluoro group will

impose steric constraints,

influencing the rotational

freedom around the Cα-Cβ

bond and potentially affecting

receptor binding.

Synthesis of beta,beta-Difluoroamphetamine
A plausible synthetic route to beta,beta-difluoroamphetamine involves the deoxofluorination of

a corresponding ketone precursor. One of the most common methods for this transformation is

the use of diethylaminosulfur trifluoride (DAST) or its more stable analog, bis(2-

methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor).[4]

Proposed Synthetic Workflow
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Step 1: Synthesis of the Ketone Precursor

Step 2: Geminal Difluorination

Step 3: Reductive Amination

Phenyl-2-propanone (P2P)

Oxidation

e.g., SeO2

1-Phenyl-1,2-propanedione

Deoxofluorination

DAST or Deoxo-Fluor

1-Phenyl-2,2-difluoropropan-1-one

Reductive Amination

e.g., NH3, NaBH3CN

beta,beta-Difluoroamphetamine

Click to download full resolution via product page

A proposed synthetic pathway to beta,beta-difluoroamphetamine.
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Detailed Experimental Protocol (Hypothetical)
Synthesis of 1-Phenyl-1,2-propanedione (Ketone Precursor): Phenyl-2-propanone can be

oxidized using selenium dioxide to yield the diketone, 1-phenyl-1,2-propanedione.

Geminal Difluorination: The resulting diketone is then subjected to deoxofluorination. The

reaction would likely involve the slow addition of DAST or Deoxo-Fluor to a solution of the

diketone in an inert solvent like dichloromethane at low temperatures.

Reductive Amination: The purified 1-phenyl-2,2-difluoropropan-1-one is then converted to the

final product via reductive amination. This can be achieved using a source of ammonia (e.g.,

ammonium acetate) and a reducing agent such as sodium cyanoborohydride.

Pharmacological Profile (Inferred)
Direct pharmacological data for beta,beta-difluoroamphetamine is not available. However,

based on the extensive research on other fluorinated amphetamines, a plausible

pharmacological profile can be inferred.

Mechanism of Action
Amphetamine and its analogs primarily act as releasing agents and reuptake inhibitors of

monoamine neurotransmitters, including dopamine (DA), norepinephrine (NE), and to a lesser

extent, serotonin (5-HT).[5]

Presynaptic Neuron

Synaptic Cleft
beta,beta-Difluoroamphetamine (BDA)

Dopamine Transporter (DAT)

Enters neuron via DAT

Vesicular Monoamine Transporter 2 (VMAT2)Inhibits VMAT2 Synaptic Vesicle
(Dopamine storage)

Disrupts vesicular pH gradient

Inhibits DA reuptake

Dopamine (DA)

DA efflux (reverse transport via DAT)
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Inferred mechanism of action at a dopaminergic synapse.

It is hypothesized that beta,beta-difluoroamphetamine would act as a monoamine releasing

agent with the following characteristics:

Substrate for Monoamine Transporters: It would likely be a substrate for the dopamine

transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT),

allowing it to enter the presynaptic neuron.

VMAT2 Inhibition: Once inside the neuron, it would likely inhibit the vesicular monoamine

transporter 2 (VMAT2), leading to an increase in cytosolic monoamine concentrations.

Reverse Transport: The increased cytosolic monoamine levels would then induce reverse

transport of the neurotransmitters through their respective transporters into the synaptic cleft.

The degree of selectivity for DAT, NET, and SERT would be a key determinant of its specific

psychoactive effects. Studies on ring-fluorinated amphetamines have shown that the position of

fluorine substitution can significantly alter this selectivity.[6]

Potential Biological Effects
Stimulant Properties: Given its structural similarity to amphetamine, it is expected to exhibit

CNS stimulant properties, leading to increased alertness, wakefulness, and locomotor

activity.

Cardiovascular Effects: Like other stimulants, it would likely cause increases in heart rate

and blood pressure.

Abuse Potential: Due to its presumed action on the dopamine system, beta,beta-

difluoroamphetamine would likely possess a potential for abuse.[6]

Analytical Characterization
The definitive identification of beta,beta-difluoroamphetamine would rely on a combination of

analytical techniques.
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Technique Expected Observations

Gas Chromatography-Mass Spectrometry (GC-

MS)

A characteristic fragmentation pattern would be

expected, with potential fragments

corresponding to the loss of the amine group

and cleavage of the Cα-Cβ bond. The molecular

ion peak at m/z 171 should be observable.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

- ¹H NMR: Signals corresponding to the

aromatic protons, the α-proton, and the methyl

protons would be present. The α-proton signal

would likely be a triplet due to coupling with the

two fluorine atoms. - ¹⁹F NMR: A characteristic

signal for the gem-difluoro group would be

observed, likely as a quartet due to coupling

with the α-proton.

Infrared (IR) Spectroscopy

Characteristic absorption bands for N-H

stretching of the primary amine, C-H stretching

of the aromatic ring and alkyl groups, and strong

C-F stretching bands would be expected.

Conclusion and Future Directions
beta,beta-Difluoroamphetamine represents an intriguing yet understudied member of the

fluorinated amphetamine family. While its precise pharmacological profile remains to be

experimentally determined, this guide provides a robust framework for its synthesis,

identification, and predicted biological activity based on established chemical principles and

data from related compounds. Future research should focus on the stereoselective synthesis of

its enantiomers and a thorough in vitro and in vivo characterization of its effects on monoamine

transporters and overall CNS activity. Such studies would provide valuable insights into the

structure-activity relationships of fluorinated psychostimulants and could inform the design of

novel therapeutic agents or research tools.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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